Cas no 14394-75-3 (2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester, (2E)-)

2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester, (2E)- structure
14394-75-3 structure
Product Name:2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester, (2E)-
CAS No:14394-75-3
MF:C12H10N2O4
MW:246.218802928925
CID:1313942
PubChem ID:745885
Update Time:2025-04-20

2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester, (2E)-
    • CHEMBL3194116
    • Ethyl2-Cyano-3-(3-nitrophenyl)acrylate
    • STK391321
    • ethyl (E)-2-cyano-3-(3-nitrophenyl)prop-2-enoate
    • 14394-75-3
    • SCHEMBL21457752
    • ethyl (2E)-2-cyano-3-(3-nitrophenyl)prop-2-enoate
    • MFCD00024568
    • ethyl 2-cyano-3-(3-nitrophenyl)acrylate
    • AKOS000650741
    • HMS2885D05
    • AC7722
    • 18925-00-3
    • NSC637308
    • SMR000529066
    • Ethyl 2-cyano-3-(3-(hydroxy(oxido)amino)phenyl)acrylate
    • AS-70351
    • ethyl (E)-2-cyano-3-(3-nitrophenyl)acrylate
    • CS-0324090
    • NSC-637308
    • AS-32398
    • MLS000756789
    • MDL: MFCD00024568
    • Inchi: 1S/C12H10N2O4/c1-2-18-12(15)10(8-13)6-9-4-3-5-11(7-9)14(16)17/h3-7H,2H2,1H3/b10-6+
    • InChI Key: BUEJQBJZGAURKT-UXBLZVDNSA-N
    • SMILES: O(C(/C(/C#N)=C/C1C=CC=C(C=1)[N+](=O)[O-])=O)CC

Computed Properties

  • Exact Mass: 246.0641
  • Monoisotopic Mass: 246.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 95.9Ų

Experimental Properties

  • PSA: 93.23
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